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Compound of Interest

Compound Name: MAGNESIUM CHROMATE

Cat. No.: B1144336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the various hydrated forms of

magnesium chromate (MgCrO₄), focusing on their synthesis, characterization, and

physicochemical properties. This document is intended to serve as a valuable resource for

researchers and professionals in chemistry, materials science, and related fields.

Introduction to Magnesium Chromate Hydrates
Magnesium chromate is an inorganic compound that can exist in an anhydrous state or as

several crystalline hydrates. These hydrated forms, which incorporate water molecules into

their crystal structures, exhibit distinct properties and have been the subject of scientific

investigation. The most well-documented hydrates are the pentahydrate (MgCrO₄·5H₂O),

heptahydrate (MgCrO₄·7H₂O), and the more recently discovered undecahydrate

(MgCrO₄·11H₂O). The degree of hydration significantly influences the compound's stability,

solubility, and crystal structure.

Physicochemical Properties of Magnesium
Chromate Hydrates
The physicochemical properties of magnesium chromate hydrates are crucial for their

handling, application, and analysis. This section details their crystal structure, solubility, and

thermal decomposition characteristics.
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Crystal Structure
The arrangement of atoms in the crystal lattice defines the physical and chemical properties of

each hydrate.

Table 1: Crystallographic Data of Magnesium Chromate Hydrates

Hydra
te
Form

Chem
ical
Form
ula

Cryst
al
Syste
m

Spac
e
Grou
p

a (Å) b (Å) c (Å) α (°) β (°) γ (°)

Penta

hydrat

e

MgCr

O₄·5H₂

O

Triclini

c
P1 6.384 10.702 6.115 89.99 89.96 89.98

Hepta

hydrat

e

MgCr

O₄·7H₂

O

Orthor

hombi

c

P2₁2₁2

₁
- - - 90 90 90

Undec

ahydra

te

MgCr

O₄·11

H₂O

Triclini

c
P1

6.8113

3

6.9583

9

17.385

0
87.920 89.480 62.772

Note: Detailed lattice parameters for the heptahydrate are not fully refined in the literature, but

it is known to be isostructural with orthorhombic MgSO₄·7H₂O.

Magnesium chromate pentahydrate has a triclinic crystal structure.[1] The heptahydrate is

isomorphous with orthorhombic magnesium sulfate heptahydrate, sharing the same space

group P2₁2₁2₁.[2] A more recently identified form, magnesium chromate undecahydrate, is

isostructural with the rare mineral meridianiite (MgSO₄·11H₂O) and possesses a triclinic

structure.[1][3]

Solubility
The solubility of magnesium chromate hydrates in water is temperature-dependent. The work

of Hill, Soth, and Ricci in 1940 provided foundational data on the MgCrO₄–H₂O system.[4]
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Table 2: Solubility of Magnesium Chromate Hydrates in Water

Temperature (°C) Solid Phase
Solubility (g MgCrO₄ / 100g
H₂O)

0 Heptahydrate 34.6

25 Heptahydrate 43.5

50 Heptahydrate 54.8

65.3 Heptahydrate + Pentahydrate 63.8

75 Pentahydrate 61.5

The data indicates that the heptahydrate is the stable solid phase at lower temperatures,

transitioning to the pentahydrate at approximately 65.3 °C, which is the transition point in the

MgCrO₄-H₂O system.

Thermal Decomposition
Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are essential

techniques to study the thermal decomposition of hydrated salts. The dehydration of

magnesium chromate heptahydrate proceeds in a stepwise manner.

Table 3: Thermal Decomposition Data for Magnesium Chromate Heptahydrate

(MgCrO₄·7H₂O)
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Temperature Range (°C) Dehydration Step Mass Loss (%)

33 - 58
MgCrO₄·7H₂O →

MgCrO₄·5H₂O + 2H₂O
~12.9

127 - 150
MgCrO₄·5H₂O →

MgCrO₄·1.5H₂O + 3.5H₂O
~22.6

196 - 215
MgCrO₄·1.5H₂O →

MgCrO₄·H₂O + 0.5H₂O
~3.2

~335
MgCrO₄·H₂O → MgCrO₄ +

H₂O
~6.5

>600
2MgCrO₄ → 2MgO + Cr₂O₃ +

3/2O₂
-

Higher hydrates, such as the undecahydrate, generally begin to lose water at temperatures

below 100°C, while the pentahydrate is stable until well over 100°C.[5] The anhydrous

magnesium chromate decomposes at temperatures above 600°C.

Experimental Protocols
This section outlines detailed methodologies for the synthesis and characterization of

magnesium chromate hydrates.

Synthesis of Hydrated Forms
This procedure is adapted from the general method of reacting a magnesium salt with a

chromate source in an aqueous solution at a controlled temperature.

Preparation of Solutions:

Prepare a 1 M solution of magnesium sulfate (MgSO₄) by dissolving the appropriate

amount in deionized water.

Prepare a 1 M solution of potassium chromate (K₂CrO₄) by dissolving the appropriate

amount in deionized water.
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Reaction:

In a beaker, slowly add the potassium chromate solution to the magnesium sulfate solution

with constant stirring at room temperature.

A yellow precipitate of magnesium chromate will form.

Crystallization:

Cool the mixture in an ice bath to a temperature between 0 and 25°C to promote the

crystallization of the heptahydrate.

Continue stirring for 1-2 hours to ensure complete precipitation.

Isolation and Drying:

Filter the yellow crystals using a Büchner funnel.

Wash the crystals with a small amount of cold deionized water to remove any soluble

impurities.

Dry the crystals by pressing them between filter papers. Do not heat, as this will lead to

dehydration.

The pentahydrate can be obtained by crystallization from an aqueous solution at a temperature

above the transition point of the heptahydrate.

Preparation of Saturated Solution:

Prepare a saturated solution of magnesium chromate by dissolving an excess of

MgCrO₄·7H₂O in deionized water at approximately 80°C.

Crystallization:

Filter the hot, saturated solution to remove any undissolved solid.

Allow the filtrate to cool slowly to a temperature between 65°C and 75°C.
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Yellow crystals of the pentahydrate will form.

Isolation and Drying:

Quickly filter the crystals from the hot mother liquor.

Wash the crystals with a small amount of warm water (around 70°C).

Dry the crystals in a desiccator over a suitable drying agent.

This novel hydrate is synthesized using a rapid quenching technique.[4]

Preparation of Concentrated Solution:

Prepare a concentrated aqueous solution of magnesium chromate (approximately 30

wt%).[4]

Quenching:

Add the concentrated magnesium chromate solution dropwise into a container of liquid

nitrogen.[4]

The rapid freezing will produce small, frozen spherules.[4]

Sample Handling:

The resulting solid is a mixture of ice and MgCrO₄·11H₂O.

All subsequent characterization of this hydrate must be performed at low temperatures

(below -10°C) to prevent decomposition.

Characterization Methods
XRD is used to identify the crystalline phases and determine the crystal structure of the

magnesium chromate hydrates.

Sample Preparation:

Grind a small amount of the crystalline sample to a fine powder using a mortar and pestle.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.cambridge.org/core/journals/powder-diffraction/article/abs/xray-powder-diffraction-analysis-of-a-new-magnesium-chromate-hydrate-mgcro411h2o/92B4347A390A19C209673F748308CD67
https://www.benchchem.com/product/b1144336?utm_src=pdf-body
https://www.cambridge.org/core/journals/powder-diffraction/article/abs/xray-powder-diffraction-analysis-of-a-new-magnesium-chromate-hydrate-mgcro411h2o/92B4347A390A19C209673F748308CD67
https://www.benchchem.com/product/b1144336?utm_src=pdf-body
https://www.cambridge.org/core/journals/powder-diffraction/article/abs/xray-powder-diffraction-analysis-of-a-new-magnesium-chromate-hydrate-mgcro411h2o/92B4347A390A19C209673F748308CD67
https://www.cambridge.org/core/journals/powder-diffraction/article/abs/xray-powder-diffraction-analysis-of-a-new-magnesium-chromate-hydrate-mgcro411h2o/92B4347A390A19C209673F748308CD67
https://www.benchchem.com/product/b1144336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mount the powder on a sample holder. For the undecahydrate, this process must be

carried out at low temperatures.

Data Collection:

Use a powder diffractometer with a suitable X-ray source (e.g., Cu Kα).

Scan a 2θ range appropriate for the expected diffraction peaks (e.g., 10-80°).

For the undecahydrate, a low-temperature stage is required to maintain the sample

temperature during data collection.

Data Analysis:

Identify the phases present by comparing the experimental diffraction pattern to databases

(e.g., ICDD).

Perform Rietveld refinement to determine the lattice parameters and crystal structure.

TGA is employed to study the thermal stability and dehydration of the hydrated forms.

Sample Preparation:

Accurately weigh a small amount of the sample (typically 5-10 mg) into a TGA crucible

(e.g., alumina or platinum).

Instrumentation and Measurement:

Place the crucible in the TGA instrument.

Heat the sample at a controlled rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,

nitrogen or air).

Record the mass loss as a function of temperature.

Data Analysis:

Determine the temperature ranges for each dehydration step.
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Calculate the percentage mass loss for each step and correlate it with the number of water

molecules lost.

Visualizing Relationships and Processes
Graphical representations are powerful tools for understanding the relationships between

different forms of magnesium chromate and the experimental procedures used to study them.

Dehydration Pathway of Magnesium Chromate
Heptahydrate
The following diagram illustrates the stepwise dehydration of MgCrO₄·7H₂O as determined by

thermal analysis.

MgCrO₄·7H₂O MgCrO₄·5H₂O

-2H₂O
(33-58°C) MgCrO₄·1.5H₂O

-3.5H₂O
(127-150°C) MgCrO₄·H₂O

-0.5H₂O
(196-215°C) MgCrO₄

-H₂O
(~335°C)

Click to download full resolution via product page

Caption: Dehydration pathway of MgCrO₄·7H₂O.

Experimental Workflow for Characterization
This diagram outlines a general workflow for the synthesis and characterization of a

magnesium chromate hydrate.
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Caption: General experimental workflow.
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Conclusion
This technical guide has summarized the key characteristics of the pentahydrate,

heptahydrate, and undecahydrate forms of magnesium chromate. The provided data tables

and experimental protocols offer a solid foundation for researchers working with these

materials. The distinct properties of each hydrate, governed by its crystal structure and water

content, underscore the importance of precise synthesis and characterization methods. Further

research, particularly in obtaining a fully refined crystal structure for the heptahydrate and

detailed thermal analysis of the undecahydrate, would be beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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